2-Propenoic acid, 2-cyano-3-(octylamino)-, 2-ethoxyethyl ester, (E)-

• CAS No.: 92088-89-6
• Molecular Formula: C16H28N2O3
• Molecular Weight: 296.40 g/mol
• IUPAC Name: 2-ethoxyethyl (E)-2-cyano-3-(octylamino)prop-2-enoate
• InChI: InChI=1S/C16H28N2O3/c1-3-5-6-7-8-9-10-18-14-15(13-17)16(19)21-12-11-20-4-2/h14,18H,3-12H2,1-2H3/b15-14+
• InChI Key: MYTRLYKEBKAPOE-CCEZHUSRSA-N
• Isomeric SMILES: CCCCCCCCN/C=C(\C#N)/C(=O)OCCOCC
• Canonical SMILES: CCCCCCCCNC=C(C#N)C(=O)OCCOCC

Description

2-Propenoic acid, 2-cyano-3-(octylamino)-, 2-ethoxyethyl ester, (E)- is an organic compound with a complex structure

Preparation Methods

The synthesis of 2-Propenoic acid, 2-cyano-3-(octylamino)-, 2-ethoxyethyl ester, (E)- involves several steps. One common method includes the condensation of 2-cyanoacrylate with octylamine, followed by esterification with 2-ethoxyethanol. The reaction conditions typically require a controlled temperature and the presence of a catalyst to facilitate the reaction .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can alter its functional groups, leading to new derivatives.

Substitution: It can participate in substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

2-Propenoic acid, 2-cyano-3-(octylamino)-, 2-ethoxyethyl ester, (E)- has several scientific research applications:

Chemistry: It is used as a monomer in polymerization reactions to create specialized polymers.

Medicine: Research is ongoing to explore its potential as a drug delivery agent due to its unique chemical properties.

Industry: It is used in the production of adhesives, coatings, and other materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to certain proteins or enzymes, altering their activity. The pathways involved may include signal transduction pathways, leading to various biological effects .

Comparison with Similar Compounds

Similar compounds include other cyanoacrylate esters such as ethyl 2-cyanoacrylate and 2-ethylhexyl 2-cyanoacrylate.